Cas no 1218791-17-3 (1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester)

1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester is a versatile boronic ester derivative widely used in cross-coupling reactions, particularly Suzuki-Miyaura couplings, due to its stability and reactivity. The pinacol ester groups enhance shelf stability while maintaining compatibility with diverse reaction conditions. This compound serves as a key intermediate in pharmaceutical and agrochemical synthesis, enabling efficient construction of complex heterocyclic frameworks. Its diboronic functionality allows for selective bifunctionalization, offering flexibility in designing polyfunctional molecules. The methyl substitution at the pyrrole nitrogen further modulates electronic properties, influencing reactivity in metal-catalyzed transformations. Proper handling under inert conditions is recommended to preserve its integrity.
1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester structure
1218791-17-3 structure
Product Name:1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester
CAS No:1218791-17-3
MF:C17H29B2NO4
MW:333.038465261459
MDL:MFCD13195753
CID:856532
PubChem ID:53217123
Update Time:2025-06-20

1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 1-METHYLPYRROLE-2,5-DIBORONOIC ACID, PINACOL ESTER
    • 1-Methyl-2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
    • B-2974
    • SB63952
    • 1H-Pyrrole, 1-methyl-2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-methylpyrrole-2,5-diboronoic acid pinacol ester
    • BS-21208
    • MFCD13195753
    • AKOS016001062
    • 1-Methylpyrrole-2,5-diboronoic acid,pinacol ester
    • 1218791-17-3
    • 1-methyl-2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole
    • CS-0175586
    • DTXSID60682225
    • 1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester
    • MDL: MFCD13195753
    • Inchi: 1S/C17H29B2NO4/c1-14(2)15(3,4)22-18(21-14)12-10-11-13(20(12)9)19-23-16(5,6)17(7,8)24-19/h10-11H,1-9H3
    • InChI Key: OCVGYKJQPDKDJK-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=C(B3OC(C)(C)C(C)(C)O3)N2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 333.22800
  • Monoisotopic Mass: 333.2282687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.85000
  • LogP: 1.62350

1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM134573-1g
1-Methyl-2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
1218791-17-3 96%
1g
$111 2021-08-05
Chemenu
CM134573-5g
1-Methyl-2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
1218791-17-3 96%
5g
$373 2021-08-05
Chemenu
CM134573-10g
1-Methyl-2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
1218791-17-3 96%
10g
$664 2021-08-05
TRC
M339733-50mg
1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester
1218791-17-3
50mg
$ 50.00 2022-06-03
TRC
M339733-100mg
1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester
1218791-17-3
100mg
$ 65.00 2022-06-03
TRC
M339733-500mg
1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester
1218791-17-3
500mg
$ 160.00 2022-06-03
Chemenu
CM134573-1g
1-Methyl-2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
1218791-17-3 96%
1g
$209 2023-03-07
Chemenu
CM134573-5g
1-Methyl-2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
1218791-17-3 96%
5g
$625 2023-03-07
abcr
AB273622-1 g
1-Methylpyrrole-2,5-diboronoic acid, pinacol ester; 96%
1218791-17-3
1g
€246.00 2023-04-26
abcr
AB273622-5 g
1-Methylpyrrole-2,5-diboronoic acid, pinacol ester; 96%
1218791-17-3
5g
€654.00 2023-04-26

1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: (T-4)-Bis[1,3-dihydro-1,3-bis(1-methylethyl)-2H-imidazol-2-ylidene]bis(2-methyl-… ;  5 min, rt
1.2 48 h, 80 °C
Reference
Cobalt-Catalyzed C-H Borylation of Alkyl Arenes and Heteroarenes Including the First Selective Borylations of Secondary Benzylic C-H Bonds
Jayasundara, Chathurika R. K. ; et al, Organometallics, 2018, 37(10), 1567-1574

1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester Raw materials

1-Methylpyrrole-2,5-diboronoic Acid Pinacol Ester Preparation Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.